Methyl 2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetate

• IUPAC Name: methyl 2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C20H18O7/c1-23-16-7-4-12(8-18(16)24-2)15-10-27-17-9-13(26-11-19(21)25-3)5-6-14(17)20(15)22/h4-10H,11H2,1-3H3
• InChI Key: MWCFUDSJTLMKJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCC(=O)OC)OC
• Molecular Formula: C20H18O7
• Molecular Weight: 370.4 g/mol

Description

“Methyl 2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetate” is a complex organic compound. It is related to “Methyl 2-(3,4-dimethoxyphenyl)acetate”, which is a light yellow to yellow to brown liquid. The compound has a molecular weight of 210.23.

Scientific Research Applications

Crystallography and Molecular Structure

Methyl 2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetate and its derivatives have been extensively studied for their crystal structures. These compounds often crystallize in chiral space groups and adopt specific conformations due to the arrangement of substituents attached to their moieties. For instance, certain isochroman derivatives crystallize in chiral space groups, indicating that the arrangement of substituents significantly influences their crystal structures. The heterocyclic rings in these compounds typically adopt half-chair conformations, and the substituents at the 3- and 4-positions are in a trans configuration. These structural features are stabilized through weak C-H.O hydrogen bonding, leading to the formation of an infinite three-dimensional network (Palusiak et al., 2004). Another study highlights the three-dimensional structures of similar compounds, showing that they are crystallized from acetone by a slow evaporation method, with specific space groups and lattice parameters (Naguib et al., 2009).

Synthesis and Biological Activity

These compounds are also notable for their synthesis procedures and biological activities. For example, novel derivatives synthesized from 3,4-dimethoxyacetophenone demonstrated fungicidal and insecticidal activities when evaluated in the greenhouse, suggesting their potential application in agricultural and pest control contexts (Liu et al., 2004). In addition, compounds synthesized through one-pot synthesis, characterized by FT-IR, NMR, and other spectroscopic techniques, displayed interesting crystal packing and intermolecular interactions. These compounds' electronic structures, assessed through Density Functional Theory (DFT) calculations, provided insights into their stability and reactivity, which are crucial for their potential applications in various fields (Ahmed et al., 2016).

Mechanism of Action

Target of Action

It is often used as an important intermediate in organic synthesis , which suggests that it may interact with a variety of molecular targets depending on the specific context of the reaction.

Pharmacokinetics

Its physical properties such as density (1105±006 g/cm3 at 20 ºC 760 Torr), boiling point (175℃ at 15 Torr), and solubility (slightly soluble in chloroform and methanol) could influence its pharmacokinetic behavior .

Action Environment

The action, efficacy, and stability of Methyl 2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetate can be influenced by various environmental factors. For instance, it should be stored in a sealed, dry environment at room temperature . It is volatile and should be handled in a well-ventilated area to avoid skin and eye contact .